Cas no 2228283-37-0 (2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine
• CAS No: 2228283-37-0
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 6172966
• PubChem ID: 165680745
• Update Time: 2025-05-21

2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine
• 2228283-37-0
• EN300-1863650
• [2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropyl]methanamine

• Inchi： 1S/C18H21NO/c1-18(2)15(12-19)17(18)14-10-6-7-11-16(14)20-13-8-4-3-5-9-13/h3-11,15,17H,12,19H2,1-2H3
• InChI Key： WWNSSOKIYIWIKT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC=C1C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine (CAS No. 2228283-37-0)

2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine (CAS No. 2228283-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropyl derivative features a unique structural framework, combining a dimethylcyclopropane core with a phenoxyphenyl substituent and a terminal methanamine group. Its molecular architecture suggests potential applications in drug discovery, particularly in the development of targeted therapies for neurological and metabolic disorders.

The compound's cyclopropylmethanamine moiety is of particular interest to researchers studying neurotransmitter modulation. Recent trends in medicinal chemistry highlight the importance of such rigid, three-membered ring systems in designing selective ligands for G-protein-coupled receptors (GPCRs). With the growing demand for precision medicine, 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine represents a promising scaffold for addressing unmet medical needs in depression, anxiety, and neurodegenerative diseases—topics frequently searched in academic and pharmaceutical circles.

From a synthetic chemistry perspective, the 2-phenoxyphenyl group introduces interesting electronic properties that influence the compound's bioavailability and metabolic stability. Computational drug design platforms and AI-assisted molecular modeling tools (increasingly popular among researchers) suggest this structural feature may enhance blood-brain barrier penetration—a critical factor for central nervous system (CNS) therapeutics. The compound's CAS No. 2228283-37-0 serves as a crucial identifier in patent literature and regulatory documentation, ensuring traceability in research workflows.

In agrochemical applications, derivatives of 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine have shown potential as eco-friendly pest control agents. The agricultural sector's shift toward sustainable crop protection solutions aligns with this compound's structural features that may offer selective insecticidal activity while minimizing environmental impact—a hot topic in current agrochemical research and a frequent search query among environmental scientists.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity (calculated using advanced cheminformatics tools), position it as a valuable intermediate in structure-activity relationship (SAR) studies. Pharmaceutical companies exploring cyclopropane-containing drugs—a trending subject in drug development forums—are particularly interested in such scaffolds due to their conformational restriction and potential to improve target selectivity.

Quality control and analytical characterization of CAS No. 2228283-37-0 typically involve advanced techniques like HPLC-MS and NMR spectroscopy. These methods are crucial for verifying the compound's purity and stability—key concerns for researchers who frequently search for "compound characterization protocols" or "analytical method validation" in scientific databases. The dimethylcyclopropane structure presents unique spectroscopic signatures that facilitate its identification in complex matrices.

As the pharmaceutical industry increasingly focuses on small-molecule therapeutics with improved safety profiles, 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine offers a versatile platform for medicinal chemistry optimization. Its structural features address several current drug design challenges, including metabolic stability and target engagement—subjects dominating recent scientific literature and conference discussions.

The compound's patent landscape reveals growing intellectual property activity, particularly in applications related to neuromodulation and inflammation. Legal professionals and R&D strategists often search for "2228283-37-0 patent status" or "cyclopropylmethanamine derivatives IP protection" when evaluating competitive landscapes or freedom-to-operate analyses in drug development projects.

Environmental fate studies of 2-phenoxyphenyl-containing compounds have become increasingly important with stricter regulatory requirements. Researchers investigating "green chemistry approaches" or "biodegradable agrochemicals"—popular search terms in environmental science—are examining such structures for their potential to meet sustainability criteria while maintaining efficacy.

In conclusion, 2,2-dimethyl-3-(2-phenoxyphenyl)cyclopropylmethanamine (CAS No. 2228283-37-0) represents a multifaceted chemical entity with significant potential across multiple scientific disciplines. Its unique combination of cyclopropane rigidity, phenoxyphenyl aromaticity, and methanamine functionality continues to inspire innovative applications in life sciences, addressing many current research priorities and industry needs.